Cas no 79695-59-3 (2-[6-(carboxymethylsulfanyl)hexylsulfanyl]acetic Acid)

• Product Name: 2-[6-(carboxymethylsulfanyl)hexylsulfanyl]acetic Acid
• CAS No: 79695-59-3
• MF: C₁₀H₁₈O₄S₂
• MW: 266.377521038055
• CID: 984828
• PubChem ID: 330593
• Update Time: 2025-04-20

2-[6-(carboxymethylsulfanyl)hexylsulfanyl]acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[6-(carboxymethylsulfanyl)hexylsulfanyl]acetic Acid
• 3,10-Dithia-dodecandisaeure
• 3,10-dithia-dodecanedioic acid
• AC1L7774
• Hexamethylen-bis-thioglykolsaeure
• Hexamethylene-bis-mercaptoacetic acid
• NSC319674
• SCHEMBL6231607
• NSC-319674
• DTXSID10317656
• 79695-59-3
• 2,2'-(Hexane-1,6-diyldisulfanediyl)diacetic acid

• Inchi： 1S/C10H18O4S2/c11-9(12)7-15-5-3-1-2-4-6-16-8-10(13)14/h1-8H2,(H,11,12)(H,13,14)
• InChI Key： LIFZTWVUEMTOGA-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCCCCCSCC(=O)O

Computed Properties

• Exact Mass: 266.06474
• Monoisotopic Mass: 266.06465140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 74.6